Cas no 83763-33-1 (1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1))

• Product Name: 1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1)
• CAS No: 83763-33-1
• MF: C₇H₈NNaO₇S₂
• MW: 305.260690689087
• CID: 733191
• PubChem ID: 44151236
• Update Time: 2025-04-19

1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1)
• 4-ANISIDINE-2,5-DISULFONIC ACID
• 4-METHOXYANILINE-2,5-DISULFONIC ACID
• sodium,5-amino-2-methoxy-4-sulfobenzenesulfonate
• EINECS 280-718-0
• sodium 5-azanyl-2-methoxy-4-sulfo-benzenesulfonate
• Sodium hydrogen-2-amino-5-methoxybenzene-1,4-disulphonate
• 2,2-DIMETHYLVALERICACID
• Sodium hydrogen -2-amino-5-methoxybenzene-1,4-disulphonate
• 83763-33-1
• sodium 5-amino-2-methoxy-4-sulfobenzenesulfonate
• A840646

• Inchi： 1S/C7H9NO7S2.Na/c1-15-5-3-6(16(9,10)11)4(8)2-7(5)17(12,13)14;/h2-3H,8H2,1H3,(H,9,10,11)(H,12,13,14);/q;+1/p-1
• InChI Key： RHHHGLCTQKINES-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(=CC=1OC)S(=O)(=O)O)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 282.98200
• Monoisotopic Mass: 304.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164A^2

Experimental Properties

• PSA: 160.75000
• LogP: 2.51360